Cas no 129460-09-9 (Fmoc-Asp-OtBu)

• Product Name: Fmoc-Asp-OtBu
• CAS No: 129460-09-9
• MF: C₂₃H₂₅NO₆
• MW: 411.44770693779
• MDL: MFCD00065631
• CID: 63998
• PubChem ID: 7017910
• Update Time: 2025-11-01

Fmoc-Asp-OtBu Chemical and Physical Properties

Names and Identifiers

• L-Fmoc-Aspartic acid alpha-tert-butyl ester
• Fmoc-Asp-OtBu
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-aspartic acid 1-(1,1-dimethylethyl ester
• 1-tert-Butyl N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-aspartate
• L-Fmoc-Aspartic acid α-(tert)-butyl ester
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(tert-butoxy)-4-oxobutanoic acid
• Fmoc-Asp- OBut
• Fmoc-Asp(OH)-OtBu
• Fmoc-L-aspartic acid α-tert.buty ester
• Fmoc-L-Asp-OtBu
• H-Leu-OAll∙TosOH
• N-alpha-Fmoc-L-aspartic acid alpha-t-butyl ester
• (3S)-4-tert-butoxy-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid (non-preferred name)
• Fmoc-L-aspartic acid 1-tert-butyl ester
• L-Fmoc-aspartic acid alpha-t-butyl ester
• N-α-Fmoc-L-aspartic acid α-tert butyl ester
• 1-tert-Butyl N-Fmoc-L-aspartate
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-aspartic Acid 1-tert-Butyl Ester
• N-Fmoc-L-aspartic Acid 1-tert-Butyl Ester
• 4-I-Phe
• Fmoc-Asp-OBu
• N-Fmoc-L-aspartic Ac
• FMOC-ASPARTIC ACID-OTBU
• FMOC-ASP-OTBU ( L isomer )
• FMOC-ASP-OBUT
• Fmoc-Asp(OtBu)-OH ,99%
• J-300078
• AKOS015920007
• (S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-succinic acid tert-butyl ester
• L-Fmoc-aspartic acid a-tert-butyl ester
• CS-W011675
• (3S)-4-(tert-butoxy)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-tert-butylsuccinic acid;Fmoc-Asp(OH)-OtBu
• HY-W010959
• AKOS015922864
• VZXQYACYLGRQJU-IBGZPJMESA-N
• AMY22604
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-tert-butoxy-4-oxobutanoic acid
• fmoc-asp-otbu, AldrichCPR
• SCHEMBL2313063
• DTXSID20426920
• L-Fmoc-Aspartic acid
• EN300-1556502
• MFCD00065631
• AC-6592
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• AS-15816
• (3S)-4-(tert-butoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• AKOS032960715
• A-(tert)-butyl ester
• Fmoc Asp-OtBu
• L-Aspartic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1-(1,1-dimethylethyl) ester
• 129460-09-9
• F0503
• L-Fmoc-Aspartic acid α-tert-butyl ester

• MDL： MFCD00065631
• Inchi： 1S/C23H25NO6/c1-23(2,3)30-21(27)19(12-20(25)26)24-22(28)29-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,25,26)/t19-/m0/s1
• InChI Key： VZXQYACYLGRQJU-IBGZPJMESA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.16825
• Monoisotopic Mass: 411.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2510
• Melting Point: 105-111°C
• Boiling Point: 617.4℃ at 760 mmHg
• Flash Point: 327.2±31.5 °C
• Refractive Index: 1.576
• PSA: 101.93
• LogP: 4.10100
• Solubility: Not determined
• Specific Rotation: -20° to -28° (c=1, DMF)

Fmoc-Asp-OtBu Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S24/25:Prevent skin and eye contact.
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Asp-OtBu

Professional Introduction to Fmoc-Asp-OtBu (CAS No: 129460-09-9)

Fmoc-Asp-OtBu, chemically known as N-(fluorenylmethyloxy carbonyl)-L-aspartyl-o-t-butyl ester, is a critical intermediate in the field of solid-phase peptide synthesis (SPPS). This compound plays a pivotal role in the synthesis of peptides and proteins, making it an indispensable tool for researchers in pharmaceuticals, biotechnology, and academic institutions. The use of Fmoc-Asp-OtBu has been extensively studied and optimized due to its high reactivity and stability, which are essential for achieving high yields and purity in peptide synthesis.

The chemical structure of Fmoc-Asp-OtBu consists of a fluorenylmethyloxy carbonyl (Fmoc) group attached to an L-aspartic acid residue protected by an o-t-butyl ester. The Fmoc group is a protecting group for the amino function of aspartic acid, which allows for selective coupling and deprotection steps during peptide synthesis. The o-t-butyl ester provides stability to the aspartic acid residue, ensuring that it remains protected until it is needed for coupling with the next amino acid building block.

In recent years, advancements in peptide synthesis have led to the development of more efficient and scalable methods for incorporating Fmoc-Asp-OtBu into peptide chains. These methods have been particularly useful in the production of complex peptides and proteins used in therapeutic applications. For instance, researchers have utilized Fmoc-Asp-OtBu in the synthesis of bioactive peptides that exhibit significant pharmacological properties. These peptides have shown promise in treating various diseases, including neurological disorders and inflammatory conditions.

The importance of Fmoc-Asp-OtBu has been further highlighted by its application in the development of novel drugs. Solid-phase peptide synthesis, facilitated by intermediates like Fmoc-Asp-OtBu, has enabled the rapid and cost-effective production of large libraries of peptides for high-throughput screening. This approach has been instrumental in identifying lead compounds for drug development. Recent studies have demonstrated that peptides synthesized using Fmoc-Asp-OtBu exhibit improved pharmacokinetic properties, making them more suitable for clinical use.

One of the most significant advancements in peptide synthesis involving Fmoc-Asp-OtBu is the integration of automated systems that enhance efficiency and reproducibility. These systems have revolutionized the way peptides are synthesized, allowing for higher throughput and scalability. Additionally, the use of novel coupling reagents and catalysts has improved the yield and purity of peptides produced with Fmoc-Asp-OtBu. These innovations have made it possible to synthesize complex peptides with minimal side reactions, ensuring that the final product meets stringent quality standards.

The versatility of Fmoc-Asp-OtBu has also been recognized in the field of proteomics. Peptide mapping techniques that rely on mass spectrometry have become increasingly important for protein identification and characterization. The use of Fmoc-Asp-OtBu as a synthetic intermediate has facilitated the production of high-quality peptides for these applications. Furthermore, recent research has shown that peptides derived from synthetic routes involving Fmoc-Asp-OtBu can be used to develop diagnostic tools for various diseases.

In conclusion, Fmoc-Asp-OtBu (CAS No: 129460-09-9) is a vital compound in modern peptide synthesis, with applications spanning pharmaceuticals, biotechnology, and academic research. Its unique properties make it an ideal choice for constructing complex peptides and proteins with high fidelity. As research continues to evolve, the role of Fmoc-Asp-OtBu is expected to expand further, driving innovation in drug development and diagnostics.